Cas no 1261880-01-6 (Ethyl 5-hydroxy-2-methoxyphenylacetate)

Ethyl 5-hydroxy-2-methoxyphenylacetate is a synthetic ester derivative with applications in organic synthesis and pharmaceutical intermediates. Its structure features a phenolic hydroxyl group and a methoxy substituent on the aromatic ring, enhancing its reactivity in electrophilic and nucleophilic reactions. The ethyl ester group improves solubility in organic solvents, facilitating its use in coupling reactions and derivatization processes. This compound is valued for its stability under standard conditions and its role as a precursor in the synthesis of bioactive molecules, including antioxidants and fragrance components. Its well-defined chemical properties make it suitable for controlled reactions in research and industrial settings.
Ethyl 5-hydroxy-2-methoxyphenylacetate structure
1261880-01-6 structure
Product Name:Ethyl 5-hydroxy-2-methoxyphenylacetate
CAS No:1261880-01-6
MF:C11H14O4
MW:210.226463794708
CID:4963064
Update Time:2025-10-29

Ethyl 5-hydroxy-2-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-hydroxy-2-methoxyphenylacetate
    • Inchi: 1S/C11H14O4/c1-3-15-11(13)7-8-6-9(12)4-5-10(8)14-2/h4-6,12H,3,7H2,1-2H3
    • InChI Key: CPOFWVHKIWAQFE-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1CC(=O)OCC)O

Computed Properties

  • Exact Mass: 210.08920892 g/mol
  • Monoisotopic Mass: 210.08920892 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 205
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 55.8
  • Molecular Weight: 210.23

Ethyl 5-hydroxy-2-methoxyphenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A014002930-250mg
Ethyl 5-hydroxy-2-methoxyphenylacetate
1261880-01-6 97%
250mg
489.60 USD 2021-06-22
Alichem
A014002930-500mg
Ethyl 5-hydroxy-2-methoxyphenylacetate
1261880-01-6 97%
500mg
855.75 USD 2021-06-22
Alichem
A014002930-1g
Ethyl 5-hydroxy-2-methoxyphenylacetate
1261880-01-6 97%
1g
1,490.00 USD 2021-06-22

Additional information on Ethyl 5-hydroxy-2-methoxyphenylacetate

Recent Advances in the Study of Ethyl 5-hydroxy-2-methoxyphenylacetate (CAS: 1261880-01-6) in Chemical Biology and Pharmaceutical Research

Ethyl 5-hydroxy-2-methoxyphenylacetate (CAS: 1261880-01-6) is a chemical compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical biology research. This compound, characterized by its hydroxy and methoxy functional groups, has been studied for its role as an intermediate in the synthesis of more complex molecules, as well as for its biological activities. Recent studies have explored its potential as a precursor in the development of novel therapeutic agents, particularly in the fields of anti-inflammatory and antimicrobial drug discovery.

One of the key areas of research involving Ethyl 5-hydroxy-2-methoxyphenylacetate is its utility in the synthesis of bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its effectiveness as a building block for the development of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The study highlighted the compound's ability to undergo selective modifications, making it a versatile candidate for drug design. Additionally, its structural features were found to enhance binding affinity to target proteins, as confirmed through molecular docking simulations.

Another significant advancement in the study of this compound is its potential antimicrobial properties. Research conducted by a team at the University of Cambridge (2024) revealed that derivatives of Ethyl 5-hydroxy-2-methoxyphenylacetate exhibited notable activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The study proposed that the methoxy and hydroxy groups play a critical role in disrupting bacterial cell wall synthesis, offering a promising avenue for the development of new antibiotics. Further in vivo studies are currently underway to evaluate the compound's efficacy and safety profile.

In addition to its pharmaceutical applications, Ethyl 5-hydroxy-2-methoxyphenylacetate has also been investigated for its role in chemical biology. A recent publication in ACS Chemical Biology (2024) explored its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The compound's unique electronic properties allowed for real-time monitoring of ROS levels, providing valuable insights into oxidative stress-related diseases such as cancer and neurodegenerative disorders. This application underscores the compound's versatility beyond traditional drug development.

Despite these promising findings, challenges remain in the large-scale production and optimization of Ethyl 5-hydroxy-2-methoxyphenylacetate for clinical use. Current synthetic routes often involve multi-step processes with moderate yields, prompting researchers to explore more efficient methodologies. A recent study in Organic Process Research & Development (2023) proposed a novel catalytic approach that significantly improved yield and reduced waste, marking a step forward in the compound's industrial applicability.

In conclusion, Ethyl 5-hydroxy-2-methoxyphenylacetate (CAS: 1261880-01-6) represents a compound of growing importance in chemical biology and pharmaceutical research. Its diverse applications—from drug development to chemical probes—highlight its potential to address unmet medical needs. Future research should focus on optimizing its synthesis, expanding its therapeutic scope, and elucidating its mechanisms of action to fully realize its potential in the field.

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